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Compound of Interest

Compound Name: 1,3-Dimethylimidazolidine

Cat. No.: B15366825 Get Quote

CAS Number: 80-73-9

Synonyms: N,N'-Dimethylethyleneurea, DMEU, DMI

This technical guide provides a comprehensive overview of 1,3-Dimethyl-2-imidazolidinone

(DMI), a versatile aprotic polar solvent. The information is intended for researchers, scientists,

and professionals in drug development and other scientific fields. It should be noted that the

CAS number 80-73-9 corresponds to 1,3-Dimethyl-2-imidazolidinone, which features a

carbonyl group, and is sometimes colloquially mistaken for 1,3-Dimethylimidazolidine.

Physicochemical Properties
1,3-Dimethyl-2-imidazolidinone is a colorless, high-boiling point liquid with exceptional thermal

and chemical stability.[1] Its high polarity and dielectric constant make it an excellent solvent for

a wide array of organic and inorganic compounds.[2]
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Property Value Reference

Molecular Formula C₅H₁₀N₂O [3]

Molecular Weight 114.15 g/mol [3]

Boiling Point 224-226 °C

Melting Point 8.2 °C [1]

Density 1.056 g/mL at 25 °C

Refractive Index n20/D 1.472

Flash Point 93 °C (closed cup)

Autoignition Temperature 305 °C

Vapor Pressure <1 hPa at 20 °C

Solubility

Soluble in water, toluene,

methanol, ethanol, diethyl

ether, methylene chloride,

DMF, acetone, and chloroform.

log KOW -0.3 at 25 °C

Spectroscopic Data
Spectroscopy Data Reference

¹H NMR (CDCl₃)
δ (ppm): 2.76 (s, 6H, N-CH₃),

3.25 (s, 4H, -CH₂-CH₂-)

¹³C NMR
δ (ppm): 31.0 (N-CH₃), 46.9 (-

CH₂-CH₂-), 164.3 (C=O)

IR (KBr, cm⁻¹)
2938, 2862, 1699 (C=O),

1504, 1290, 1249
[4]

Mass Spectrum (m/z) 114 (M+), 113, 70, 56, 44, 42
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Several synthetic routes for 1,3-Dimethyl-2-imidazolidinone have been developed. The

following are two common methods with detailed experimental protocols.

Synthesis from N,N'-Dimethylethylenediamine and
Phosgene
This method involves the reaction of N,N'-dimethylethylenediamine with phosgene in the

presence of a dehydrochlorinating agent.[5]

N,N'-Dimethylethylenediamine
+

Phosgene

Water
Dehydrochlorinating Agent (e.g., NaOH)

pH 7.3 ± 0.2
20 °C

Reaction 1,3-Dimethyl-2-imidazolidinoneFormation Purge with N₂

Extraction/Distillation
Purification
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Synthesis of DMI via the Phosgene Method.

Experimental Protocol:

To a 500 mL four-necked flask equipped with a reflux condenser, thermometer, dropping

funnel, phosgene inlet tube, pH measuring electrode, and stirrer, add 100 mL of water, 17.6 g

(0.2 mol) of N,N'-dimethylethylenediamine, and 30.4 g (0.3 mol) of 36% hydrochloric acid.

The initial pH of the diamine solution should be approximately 7.3.[6]

Place 168.0 g (0.8 mol) of a 20% aqueous solution of sodium hydroxide in the dropping

funnel.[2]

Maintain the reaction temperature at 20 °C using a cooling bath.

While stirring, bubble phosgene gas through the solution at a rate of 10 g/hr for two hours.[5]

Simultaneously, add the sodium hydroxide solution dropwise from the funnel to maintain the

pH of the reaction mixture at 7.3 ± 0.2.[5]

After the addition of phosgene and sodium hydroxide is complete, purge the reaction

apparatus with nitrogen gas (20 L/min) for 0.2 hours to remove any unreacted phosgene.[5]
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The product, 1,3-Dimethyl-2-imidazolidinone, can then be isolated and purified by standard

methods such as extraction and/or distillation.

Synthesis from 2-Imidazolidinone, Formaldehyde, and
Formic Acid
This method, a variation of the Eschweiler-Clarke reaction, involves the reductive methylation

of 2-imidazolidinone.

2-Imidazolidinone
+

Paraformaldehyde
+

Formic Acid

1. Heat to 70 °C, 4h
2. Add 85% Formic Acid

3. Reflux, 12h

Reaction 1,3-Dimethyl-2-imidazolidinoneFormation
Distill off Formic Acid
Neutralize with NaOH

Vacuum Distillation

Purification
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Synthesis of DMI via the Formaldehyde Method.

Experimental Protocol:

In a 1000 mL four-necked flask equipped with a stirrer, thermometer, and reflux condenser,

add 501 g (3.626 mol) of 33.3% formic acid, 107 g (3.567 mol, calculated as formaldehyde)

of paraformaldehyde, and 153 g (1.779 mol) of 2-imidazolidinone.[7]

Stir the mixture and heat to 70 °C. Maintain this temperature for 4 hours.[7]

After 4 hours, add 237 g (4.379 mol) of 85% formic acid to the reaction mixture.[7]

Heat the mixture to reflux and maintain the reflux for 12 hours.[7]

After the reflux period, distill off the formic acid.[7]

Neutralize the remaining reaction mixture with a sodium hydroxide solution.[7]

Perform a vacuum distillation and collect the fraction at 105-118 °C under a vacuum of 0.095

Mpa to obtain 1,3-Dimethyl-2-imidazolidinone.[7]
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Applications in Research and Drug Development
1,3-Dimethyl-2-imidazolidinone is a highly effective polar aprotic solvent with a wide range of

applications.

Replacement for Carcinogenic Solvents: DMI can be used as a substitute for the

carcinogenic solvent hexamethylphosphoramide (HMPA) in many organic reactions.[1]

Polymer Synthesis: It is used in the production of various polymers, including polyphenylene

sulfide (PPS) and polyimide resins, where it can help control side reactions and produce

high-quality materials.[7]

Organic Synthesis: DMI is an excellent solvent for a variety of organic reactions, particularly

those involving organometallic reagents.

Electronic Materials: It is utilized in the production of electronic materials and as a stripper for

silicon chip photoresist due to its strong penetrating ability and high-temperature resistance.

[7]

Surface Treatment: DMI can be used as a surface treatment agent to enhance the bonding

strength between various materials and epoxy resin adhesives.

Detergents and Dyes: It also finds applications in the formulation of detergents and in the

synthesis of dyes.[2]

Safety and Handling
1,3-Dimethyl-2-imidazolidinone presents several hazards and should be handled with

appropriate safety precautions.

Hazard Classifications:

Acute toxicity, oral (Category 4)

Serious eye damage (Category 1)

Reproductive toxicity (Category 2)
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Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.

Ventilation: Use in a well-ventilated area.

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapor or spray. Wash

hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. It is

hygroscopic and should be protected from moisture.

Incompatibilities: Avoid contact with strong oxidizing agents.

First Aid:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing and seek immediate medical attention.

If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

If on skin: Wash off immediately with plenty of water for at least 15 minutes.

If inhaled: Move to fresh air. If not breathing, give artificial respiration.

Logical Workflow for Solvent Selection
The decision to use DMI as a solvent in a particular application often follows a logical

progression based on its properties.
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Need for a Polar Aprotic Solvent

Is an HMPA alternative required?

Is a high boiling point
and thermal stability needed?

Yes

Consider other polar aprotic solvents
(e.g., DMF, DMSO, NMP)

No

Are reactants/products soluble in DMI?

Yes

No

Use 1,3-Dimethyl-2-imidazolidinone (DMI)

Yes No
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Decision workflow for selecting DMI as a solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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